![molecular formula C13H13NO3 B1362509 Ethyl 6-methoxyquinoline-3-carboxylate CAS No. 26660-48-0](/img/structure/B1362509.png)
Ethyl 6-methoxyquinoline-3-carboxylate
Overview
Description
Synthesis Analysis
The synthesis of EMQC involves the Pfitzinger reaction. This reaction involves the condensation of 2-methoxybenzaldehyde with an amine, followed by cyclization.Molecular Structure Analysis
The molecular formula of EMQC is C13H13NO4 . The InChI code is 1S/C13H13NO4/c1-3-18-13(16)10-7-14-11-5-4-8(17-2)6-9(11)12(10)15/h4-7H,3H2,1-2H3,(H,14,15) .Physical And Chemical Properties Analysis
EMQC is a solid at room temperature . It has a molecular weight of 247.25 .Scientific Research Applications
Inhibition of NO Production
Ethyl 8-hydroxy-4-methoxyquinoline-2-carboxylate, a compound related to Ethyl 6-methoxyquinoline-3-carboxylate, has been found to significantly inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-activated microglia. This finding suggests potential anti-inflammatory and neuroprotective applications (Lin et al., 2018).
Serotonin Receptor Ligands
The synthesis of 6-methoxyquinoline-3-carboxamides has led to the discovery of novel serotonergic lead structures, indicating potential applications in modulating serotonin receptors. These compounds demonstrate reasonable affinity at specific concentrations, providing insights into the development of new therapeutic agents (Hanna-Elias et al., 2009).
Synthesis of Pyranoquinolinones
Ethyl quinolin-4-one-3-carboxylate, closely related to this compound, has been used to synthesize pyranoquinolinones. This synthesis process could pave the way for the development of novel compounds with potential pharmacological applications (Ajana et al., 1998).
Synthesis of Furoquinolines
The synthesis of furoquinolines from ethyl 2-anilino-4,5-dihydro-4-oxofuran-3-carboxylate derivatives, which include this compound, has been demonstrated. Furoquinolines have diverse applications, including in medicinal chemistry and as insect antifeeding agents (Yazima & Munakata, 1980).
Catalytic Reduction Studies
Research on the catalytic reduction of derivatives of this compound has provided valuable insights into the chemical properties and potential modifications of this compound, which can influence its applications in various fields (Mastafanova et al., 1989).
Antibacterial Activity
Studies on the synthesis and antibacterial activity of various quinoline derivatives, including this compound, have revealed their potential in developing new antibacterial agents. These compounds have shown significant activity against both Gram-positive and Gram-negative bacteria, indicating their importance in medicinal chemistry (Koga et al., 1980).
Safety and Hazards
The safety information for EMQC indicates that it is potentially hazardous. It has a GHS07 pictogram, with the signal word "Warning" . The hazard statement is H319, indicating that it causes serious eye irritation . The precautionary statements are P305+P351+P338, advising to rinse cautiously with water in case of eye contact .
Properties
IUPAC Name |
ethyl 6-methoxyquinoline-3-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO3/c1-3-17-13(15)10-6-9-7-11(16-2)4-5-12(9)14-8-10/h4-8H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUBYMKNFTIBVKU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN=C2C=CC(=CC2=C1)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90307994 | |
Record name | ethyl 6-methoxyquinoline-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90307994 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
26660-48-0 | |
Record name | 26660-48-0 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=201246 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | ethyl 6-methoxyquinoline-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90307994 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Synthesis routes and methods IV
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.